Cas no 25894-22-8 (1H-Indene, 3-chloro-)

1H-Indene, 3-chloro- structure
Product Name:1H-Indene, 3-chloro-
CAS No:25894-22-8
Molecular Formula:C9H7Cl
Molecular Weight:150.60488152504
MDL:MFCD27987212
CID:2838151
PubChem ID:12368898
1H-Indene, 3-chloro- Properties
Names and Identifiers
-
- 1H-Indene, 3-chloro-
-
- MDL: MFCD27987212
- InChIKey: BZZXFVJWVUCOIO-UHFFFAOYSA-N
- Inchi: 1S/C9H7Cl/c10-9-6-5-7-3-1-2-4-8(7)9/h1-4,6H,5H2
- SMILES: C1C2=C(C=CC=C2)C(Cl)=C1
Computed Properties
- Exact Mass: 150.0236279g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Rotatable Bond Count: 0
- Monoisotopic Mass: 150.0236279g/mol
- Heavy Atom Count: 10
- Complexity: 160
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 0Ų
1H-Indene, 3-chloro- Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | D327270-1g |
3-Chloroindene |
25894-22-8 | 95% | 1g |
$415 | 2022-09-02 |
1H-Indene, 3-chloro- Related Literature
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Shengqing Ye,Ke Gao,Haibo Zhou,Xiaodi Yang,Jie Wu Chem. Commun. 2009 5406
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Sikkandarkani Akbar,Kannupal Srinivasan RSC Adv. 2015 5 5542
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3. Alkenylation with lithium alkenyls. Part XII. Dihydronaphthyl and indenyl derivativesE. A. Braude,E. A. Evans J. Chem. Soc. 1955 3337
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4. 392. A new synthetical route from indan-1-ones to 3-oxyindane-1-carboxylic acidsM. Donbrow J. Chem. Soc. 1959 1963
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